Cas no 215666-58-3 (Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-)

Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis- structure
215666-58-3 structure
Product Name:Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
CAS No:215666-58-3
MF:C6H6N2O3
MW:154.12344121933
CID:243166
PubChem ID:45085986
Update Time:2025-04-19

Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1,1'-(1,3,4-oxadiazole-2,5-diyl)bis-
    • Ethanone, 1,1-(1,3,4-oxadiazole-2,5-diyl)bis- (9CI)
    • 215666-58-3
    • 1,1'-(1,3,4-oxadiazole-2,5-diyl)diethanone
    • Inchi: 1S/C6H6N2O3/c1-3(9)5-7-8-6(11-5)4(2)10/h1-2H3
    • InChI Key: UQIDGJCWUNCQQG-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=NN=C1C(C)=O

Computed Properties

  • Exact Mass: 154.03788
  • Monoisotopic Mass: 154.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 73.1Ų

Experimental Properties

  • PSA: 73.06

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